Cas no 2229402-39-3 ({4,4-difluoro-1-2-(1H-pyrazol-1-yl)ethylcyclohexyl}methanamine)

• Product Name: {4,4-difluoro-1-2-(1H-pyrazol-1-yl)ethylcyclohexyl}methanamine
• CAS No: 2229402-39-3
• MF: C₁₂H₁₉F₂N₃
• MW: 243.296169519424
• CID: 6449664
• PubChem ID: 165657331
• Update Time: 2025-06-10

{4,4-difluoro-1-2-(1H-pyrazol-1-yl)ethylcyclohexyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {4,4-difluoro-1-2-(1H-pyrazol-1-yl)ethylcyclohexyl}methanamine
• EN300-1964342
• 2229402-39-3
• {4,4-difluoro-1-[2-(1H-pyrazol-1-yl)ethyl]cyclohexyl}methanamine

• Inchi： 1S/C12H19F2N3/c13-12(14)4-2-11(10-15,3-5-12)6-9-17-8-1-7-16-17/h1,7-8H,2-6,9-10,15H2
• InChI Key： ORMLNHAAEZLZIY-UHFFFAOYSA-N
• SMILES： FC1(CCC(CN)(CCN2C=CC=N2)CC1)F

Computed Properties

• Exact Mass: 243.15470394g/mol
• Monoisotopic Mass: 243.15470394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.8Ų

Additional information on {4,4-difluoro-1-2-(1H-pyrazol-1-yl)ethylcyclohexyl}methanamine

Comprehensive Overview of {4,4-difluoro-1-[2-(1H-pyrazol-1-yl)ethyl]cyclohexyl}methanamine (CAS No. 2229402-39-3)

The compound {4,4-difluoro-1-[2-(1H-pyrazol-1-yl)ethyl]cyclohexyl}methanamine (CAS No. 2229402-39-3) is a fluorinated cyclohexyl derivative with a pyrazole-containing side chain, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 4,4-difluorocyclohexyl core and the 1H-pyrazol-1-yl moiety, make it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for bioactive molecules due to its ability to modulate physicochemical properties such as lipophilicity and metabolic stability.

In recent years, the demand for fluorinated compounds like {4,4-difluoro-1-[2-(1H-pyrazol-1-yl)ethyl]cyclohexyl}methanamine has surged, driven by their enhanced bioavailability and target selectivity. This aligns with the growing trend of fluorine in drug design, a topic frequently searched in scientific databases and AI-driven platforms. The incorporation of fluorine atoms into organic molecules often improves their binding affinity and pharmacokinetic profiles, making them invaluable in the development of next-generation therapeutics. The pyrazole group further enhances its versatility, as this heterocycle is a common pharmacophore in many FDA-approved drugs.

From a synthetic chemistry perspective, the preparation of CAS No. 2229402-39-3 involves multi-step organic transformations, including nucleophilic substitution and catalytic hydrogenation. The difluorocyclohexyl scaffold is typically introduced via fluorination of cyclohexanone derivatives, followed by functionalization with the methanamine and pyrazole groups. These methodologies are often discussed in forums and research papers, reflecting the compound's relevance in modern synthetic workflows. Its stability under physiological conditions also makes it a suitable candidate for prodrug development, another hot topic in medicinal chemistry.

The applications of {4,4-difluoro-1-[2-(1H-pyrazol-1-yl)ethyl]cyclohexyl}methanamine extend beyond pharmaceuticals. In agrochemicals, fluorinated compounds are known for their pest-resistant properties, and this molecule's structural attributes could contribute to novel crop protection agents. Additionally, its potential use in material science, particularly in the design of fluorinated polymers, is an area of active investigation. Such polymers often exhibit superior thermal and chemical resistance, making them ideal for high-performance coatings and electronics.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of CAS No. 2229402-39-3 is critical. Computational studies, including molecular docking and QSAR modeling, are frequently employed to predict its interactions with biological targets. These techniques are widely searched in academic and industrial settings, underscoring the compound's interdisciplinary appeal. Furthermore, its patent landscape is of interest, as fluorinated compounds often dominate intellectual property filings in the life sciences sector.

In conclusion, {4,4-difluoro-1-[2-(1H-pyrazol-1-yl)ethyl]cyclohexyl}methanamine represents a compelling case study in the intersection of fluorine chemistry and heterocyclic design. Its multifaceted applications, from drug discovery to advanced materials, highlight its importance in contemporary research. As the scientific community continues to explore fluorine's role in enhancing molecular properties, this compound is poised to remain a focal point of innovation and development.